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Compound of Interest

Compound Name: 1,3,6-Heptatriene, 5-methyl-

CAS No.: 925-52-0

Cat. No.: B3059610

Get Quote

Executive Summary
5-Methyl-1,3,6-heptatriene (CAS 925-52-0) is a specific acyclic C8H12 isomer, primarily known

as a dimerization product of 1,3-butadiene and a trace component in specific essential oils

(e.g., Syzygium cumini, Chrysanthemum).[1][2][3][4][5] Its analysis presents a distinct

chromatographic challenge: it is often co-eluted with other C8 hydrocarbons on standard non-

polar phases, necessitating the use of polar stationary phases for definitive resolution.

This guide provides a validated analytical framework for researchers, distinguishing this

compound from its structural isomers (e.g., 1,3,6-octatriene, 4-vinylcyclohexene) using

retention indices (RI) and mass spectral signatures.

Part 1: Chemical Identity & Analytical Significance
Understanding the structural context is critical for selecting the correct separation mechanism.

Unlike its cyclic isomer 4-vinylcyclohexene (a common butadiene dimer), 5-methyl-1,3,6-

heptatriene retains an open-chain structure with three double bonds. This results in a

significantly different interaction with stationary phases, particularly those capable of
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-

interactions (polar phases).

Property Data Relevance to GC-MS

CAS Number 925-52-0 Unique Identifier

Formula

C

H

Isomeric with

vinylcyclohexene,

cyclooctadiene, octatriene

Boiling Point ~106°C (379 K)
Elutes early on non-polar

columns (before VCH)

Structure Acyclic conjugated triene

High affinity for Polar (Wax)

phases due to

-electrons

Part 2: Experimental Protocol & Methodology
Chromatographic Separation Strategy
The "Polarity Effect" is the key to identification. On standard non-polar columns (DB-1, DB-5),

5-methyl-1,3,6-heptatriene elutes in a crowded region of C8 hydrocarbons. Its boiling point

(106°C) is lower than that of 4-vinylcyclohexene (126°C), causing it to elute earlier on boiling-

point driven separations. However, on Polar (PEG/Wax) columns, the accessible

-electrons of the acyclic triene system interact strongly with the stationary phase, shifting its
retention significantly later, away from saturated interferences.

Recommended Instrument Conditions
System A: Definitive Identification (Polar)

Column: DB-Wax / HP-INNOWax (Polyethylene Glycol), 60m

0.25mm

0.25µm.

Carrier Gas: Helium, 1.0 mL/min (Constant Flow).[2]
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Oven Program: 50°C (hold 2 min)

3°C/min to 240°C.

Rationale: Maximizes separation of triene isomers based on electronic structure rather than

just volatility.

System B: Screening (Non-Polar)
Column: DB-5MS / HP-5 (5% Phenyl Methyl Siloxane), 30m

0.25mm

0.25µm.

Oven Program: 40°C (hold 2 min)

5°C/min to 250°C.

Rationale: Standard screening, but prone to co-elution. Use only if coupled with high-

resolution MS or if the sample matrix is simple.

Part 3: Retention Indices (RI) & Performance Data
The following table synthesizes experimental data and authoritative predictions. Note the

massive shift in RI between column types, which is diagnostic for this compound.

Table 1: Comparative Retention Indices
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Column Phase
Retention Index
(RI)

Reliability Source / Context

Standard Polar

(PEG/Wax)
1549 High (Experimental)

NIST Mass

Spectrometry Data

Center [1]

Standard Polar

(PEG/Wax)
1558 High (Experimental)

Essential Oil Analysis

(Pontes et al.) [2]

Non-Polar (DB-5/HP-

5)
~800 - 850 Medium (Inferred)

Estimated based on

boiling point (106°C)

relative to n-alkanes.

Elutes before 1,3,6-

octatriene.

Non-Polar (DB-1) < 800 Low (Crowded)

Likely co-elutes with

other C8 aliphatics;

not recommended for

ID.

Critical Insight: The RI value of ~1550 on a polar column is the "Gold Standard" for identifying

this compound. If your experimental RI on a Wax column is < 1500 or > 1600, it is likely not 5-

methyl-1,3,6-heptatriene, regardless of the mass spectrum match.

Part 4: Mass Spectral Interpretation
The mass spectrum of 5-methyl-1,3,6-heptatriene is characterized by extensive fragmentation

due to the instability of the acyclic polyene chain.

Molecular Ion (M+):m/z 108 (Distinct, but often low intensity).

Base Peak:m/z 91 (Tropylium ion, C
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H

). This indicates the formation of a stable aromatic fragment after rearrangement.

Key Fragment Ions:

m/z 79: Loss of ethyl/methyl fragments; typical for polyenes.

m/z 77: Phenyl cation (indicates cyclization in the source).

m/z 39/41: Lower mass aliphatic fragments.

Differentiation Rule:

Vs. 4-Vinylcyclohexene (M+ 108): VCH has a much stronger m/z 54 (Retro-Diels-Alder

fragment) and m/z 79. 5-methyl-1,3,6-heptatriene typically shows a higher ratio of m/z 91

due to facile rearrangement to aromatic species.

Vs. 1,3,6-Octatriene: Octatriene elutes significantly later on both polar and non-polar

columns.

Part 5: Visualizations & Workflows
Diagram 1: Analytical Workflow for Isomer Resolution
This workflow illustrates the decision process for selecting the correct column based on sample

complexity.
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Sample Containing
C8H12 Isomers

Initial Screening
(DB-5MS / Non-Polar)

Are peaks resolved?

Secondary Analysis
(DB-Wax / Polar)

No (Co-elution)

Calculate Retention Index (RI)

Yes (Simple Matrix)

Compare with Reference
(Polar RI ~1549)

Confirmed ID:
5-Methyl-1,3,6-heptatriene

Match +/- 10 units

Click to download full resolution via product page

Caption: Analytical workflow prioritizing polar column separation for definitive isomer

identification.

Diagram 2: Identification Logic Tree
A self-validating logic tree to confirm identity using both RI and MS data.
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Unknown Peak
(m/z 108)

Base Peak m/z 91?
Significant m/z 79, 77?

Polar RI (Wax)
Range 1540-1560?

Yes

Suspect:
4-Vinylcyclohexene
(RI ~760 on DB-1)No (High m/z 54)

Non-Polar RI (DB-5)
Range 800-850?

No (Data from DB-5)

CONFIRMED:
5-Methyl-1,3,6-heptatriene

Yes

RI < 800

Suspect:
1,3,6-Octatriene
(Later eluting)

RI > 900
Yes (with caution)

Click to download full resolution via product page

Caption: Decision tree for distinguishing 5-methyl-1,3,6-heptatriene from common C8 isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3059610/docs?utm_src=pdf-body-img#comprehensive-guide-gc-ms-analysis-of-5-methyl-1-3-6-heptatriene
https://www.benchchem.com/product/b3059610/docs?utm_src=pdf-body#comprehensive-guide-gc-ms-analysis-of-5-methyl-1-3-6-heptatriene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C925520&Mask=200
https://www.researchgate.net/publication/5480211_Screening_of_volatile_composition_from_Portuguese_multifloral_honeys_using_headspace_solid-phase_microextraction-gas_chromatography-quadrupole_mass_spectrometry
https://core.ac.uk/display/192481558
https://www.researchgate.net/publication/393706827_Highly_Acyclic_Selective_Cobalt_Catalysts_for_Butadiene_Dimerization
https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/cctc.202500788
https://www.research.ed.ac.uk/files/530435114/20250624ThomasChemCatChem.pdf
https://files01.core.ac.uk/download/pdf/62478902.pdf
https://www.researchgate.net/publication/393706827_Highly_Acyclic_Selective_Cobalt_Catalysts_for_Butadiene_Dimerization
https://pubchem.ncbi.nlm.nih.gov/compound/136707
https://www.benchchem.com/product/b3059610?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. files01.core.ac.uk [files01.core.ac.uk]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. research.ed.ac.uk [research.ed.ac.uk]

To cite this document: BenchChem. [Comprehensive Guide: GC-MS Analysis of 5-Methyl-
1,3,6-heptatriene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059610/docs#comprehensive-guide-gc-ms-
analysis-of-5-methyl-1-3-6-heptatriene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://files01.core.ac.uk/download/pdf/62478902.pdf
https://www.researchgate.net/publication/5480211_Screening_of_volatile_composition_from_Portuguese_multifloral_honeys_using_headspace_solid-phase_microextraction-gas_chromatography-quadrupole_mass_spectrometry
https://www.researchgate.net/publication/393706827_Highly_Acyclic_Selective_Cobalt_Catalysts_for_Butadiene_Dimerization
https://www.researchgate.net/publication/5480211_Screening_of_volatile_composition_from_Portuguese_multifloral_honeys_using_headspace_solid-phase_microextraction-gas_chromatography-quadrupole_mass_spectrometry
https://www.researchgate.net/publication/285989234_Organic_Photochemistry
https://www.research.ed.ac.uk/files/530435114/20250624ThomasChemCatChem.pdf
https://www.benchchem.com/product/b3059610/docs#comprehensive-guide-gc-ms-analysis-of-5-methyl-1-3-6-heptatriene
https://www.benchchem.com/product/b3059610/docs#comprehensive-guide-gc-ms-analysis-of-5-methyl-1-3-6-heptatriene
https://www.benchchem.com/product/b3059610/docs#comprehensive-guide-gc-ms-analysis-of-5-methyl-1-3-6-heptatriene
https://www.benchchem.com/product/b3059610/docs#comprehensive-guide-gc-ms-analysis-of-5-methyl-1-3-6-heptatriene
https://www.benchchem.com/product/b3059610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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